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Cat. No.: B15565776
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For Researchers, Scientists, and Drug Development Professionals

Introduction

HKI12134085 is an orally available antibacterial agent belonging to the nitrobenzothiazinone
(BTZ) class of compounds. It has demonstrated inhibitory activity against Mycobacterium
tuberculosis and is a compound of interest in tuberculosis drug development research.[1]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible results in downstream in vitro and in vivo experiments. This document provides a
detailed protocol for the preparation of a stock solution of HKI12134085, along with important
safety and handling information.

Materials and Reagents
Compound Information
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Parameter Value

Compound Name HKI112134085

CAS Number 2102393-11-1

Molecular Weight 445.41 g/mol

Appearance Refer to Certificate of Analysis

Required Materials

HKI112134085 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

Handle HKI12134085 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid skin and
eye contact.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before
handling the compound.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of HKI112134085 in DMSO. It
is recommended to first perform a small-scale solubility test to confirm the compound's
solubility in DMSO at the desired concentration.

Calculation

To prepare a 10 mM stock solution, the required mass of HKI12134085 is calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 445.41 g/mol = 4.4541 mg

Procedure

» Weighing: Carefully weigh out the calculated amount of HKI12134085 powder using a
calibrated analytical balance.

» Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube or vial. Add the
appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

e Solubilization: Close the tube/vial securely and vortex thoroughly until the compound is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied to aid
dissolution, but avoid excessive heat. Visually inspect the solution to ensure there are no
undissolved particles.

 Sterilization (Optional): If required for sterile cell culture applications, the stock solution can
be sterilized by filtering through a 0.22 pm syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C
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for long-term storage. Refer to the Certificate of Analysis for specific storage
recommendations.[1]

Visualization of the Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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